Trifluorosilane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Trifluorosilane is a chemical compound with the formula F3HSi . At standard temperature and pressure, it is a colorless gas .
Synthesis Analysis
This compound has been purified and separated by low-temperature high-vacuum distillation . One preparation method involves products of the reaction between SbF3 and HSiCl3 . HSiCl3 is obtained by a copper-catalyzed reaction between HCl and Silicon at 200-400 °C .Molecular Structure Analysis
The molecular formula of this compound is HF3Si . The average mass is 86.089 Da and the monoisotopic mass is 85.979958 Da .Chemical Reactions Analysis
This compound has been reported to form in certain etching operations of silicon .Physical and Chemical Properties Analysis
This compound has a molar mass of 86.09 g/mol . It appears as a colorless gas . The density is 1.86 g/cm3 . The melting point is -131 °C and the boiling point is -97.5 °C .Scientific Research Applications
Catalysis and Organic Synthesis : Trifluorosilane derivatives, such as scandium trifluoromethanesulfonate, have been shown to be extremely active Lewis acid catalysts in acylation of alcohols with acid anhydrides and in esterification of alcohols by carboxylic acids, leading to selective macrolactonization of omega-hydroxy carboxylic acids (Ishihara, Kubota, Kurihara, & Yamamoto, 1996).
Cross-Coupling Reactions : Vinyl and aryl trifluoromethanesulfonates, closely related to this compound, undergo cross-coupling reactions with organo-metallics, showing superior regio- and diastereoselectivity in Heck reactions. These compounds have also found applications in natural product synthesis (Ritter, 1993).
Environmental Sustainability : Trifluoromethane, a byproduct of this compound manufacturing, has been repurposed for nucleophilic trifluoromethylation, reducing environmental impact and contributing to sustainable chemistry (Musio, Gala, & Ley, 2018).
Hydrolysis and Condensation : The hydrolysis and condensation of simple trifluorosilanes have been studied, revealing their endothermic nature and the thermodynamics of these reactions. This research provides insights into the fundamental chemical properties of trifluorosilanes (Cypryk, 2005).
Surface Modification and Membrane Technology : Trifluorosilanes have been used in surface treatments for making ceramic membranes hydrophobic, suitable for applications in direct contact membrane distillation, demonstrating their utility in advanced materials engineering (Hendren, Brant, & Wiesner, 2009).
Spectroscopic Analysis : Detailed spectroscopic studies, such as rovibrational spectroscopy, have been conducted on this compound and its derivatives, contributing to a deeper understanding of their molecular structures and behaviors (Demaison, Margulès, Breidung, Thiel, & Bürger, 1999).
Safety and Hazards
Properties
IUPAC Name |
trifluorosilane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/F3HSi/c1-4(2)3/h4H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPPVEXTUHHUEIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
F[SiH](F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F3HSi |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
86.088 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13465-71-9 |
Source
|
Record name | Trifluorosilane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013465719 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.